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Compound of Interest

Compound Name: Hexameton

CAS No.: 55-97-0

Cat. No.: B1673144 Get Quote

Part 1: Critical Verification (Stop & Check)
⚠️ AMBIGUITY ALERT: "Hexameton" is a historical trade name for Hexamethonium (typically

Hexamethonium Bromide or Chloride). However, database errors occasionally conflate it with

Hexamethylenetetramine (Hexamine). These are distinct compounds with different hazard

profiles.[1][2][3]

Verify your CAS Number immediately:

Compound
CAS No.[1][2][4][5]
[6][7][8][9]

Primary Hazard Protocol Focus

Hexamethonium

Bromide
55-97-0

Neurotoxic

(Ganglionic Blocker)
THIS GUIDE

Hexamethylenetetrami

ne
100-97-0

Flammable Solid /

Sensitizer

See separate

Flammables protocol

This guide is engineered for Hexamethonium (CAS 55-97-0), a potent nicotinic antagonist.

Part 2: Executive Safety Summary
The Threat: Hexamethonium is a non-depolarizing ganglionic blocker.[10] It acts as a

competitive antagonist at nicotinic acetylcholine receptors (nAChR) within the autonomic
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ganglia.[10][11]

Acute Risk: Ingestion or inhalation of dust can lead to rapid autonomic blockade.

Symptoms: Severe hypotension, paralytic ileus, urinary retention, and in extreme cases,

respiratory arrest due to neuromuscular blockade overlap at high doses.

Physical State: Hygroscopic white powder. The primary vector for exposure is airborne dust

during weighing and dermal absorption of high-concentration solutions.

Immediate Action Required:

Engineering Control: All powder handling must occur inside a certified chemical fume hood.

Respiratory: N95 minimum; P100 recommended if open-bench handling is unavoidable (not

recommended).

Skin: Nitrile gloves (0.11mm min) are effective; double-gloving recommended for stock

solutions (>100 mM).

Part 3: Mechanism of Action (The "Why")
Understanding the physiological target enforces why rigorous PPE is non-negotiable.

Hexamethonium shuts down the communication between pre-ganglionic and post-ganglionic

neurons in both sympathetic and parasympathetic systems.[10]
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Figure 1: Hexamethonium acts as a "circuit breaker" at the autonomic ganglion, preventing ACh

from triggering the post-ganglionic nerve. This systemic shutdown causes the toxicity profile.

Part 4: PPE Specification Matrix
Do not rely on generic "lab safety" rules. Use this matrix specifically for Hexamethonium salts.

Protection Zone Equipment Standard Specification Rationale

Respiratory N95 or P100 Respirator

Critical. Hexamethonium

powder is fine and easily

aerosolized. If the fume hood

sash is compromised, a mask

prevents mucous membrane

absorption.

Hand (Primary) Nitrile Gloves

Standard: ASTM D6319.

Minimum thickness 4-5 mil

(0.10 - 0.12 mm). Latex is not

recommended due to higher

permeability risks with ionic

salts in solution.

Hand (Secondary) Double Gloving

Required when handling stock

solutions >100 mM. Remove

outer glove immediately if

splashed.

Eye/Face Chemical Splash Goggles

Standard: ANSI Z87.1. Safety

glasses are insufficient. As a

salt, Hexamethonium dissolves

rapidly in ocular fluid, leading

to immediate systemic uptake.

Body Lab Coat (Buttoned)
Cotton/Polyester blend. Must

cover wrists fully.

Part 5: Operational Protocol (Step-by-Step)
This workflow minimizes static discharge (which scatters powder) and splash risks.
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Phase 1: Preparation & Weighing
Static Check: Hexamethonium bromide is hygroscopic and prone to static. Use an anti-static

gun or bar inside the balance chamber if available.

Zone Prep: Place a plastic tray or absorbent mat inside the fume hood. All weighing happens

on this tray to contain minor spills.

Donning: Put on Goggles -> Respirator -> Lab Coat -> Gloves (tucked over coat cuffs).

Phase 2: Solubilization (The High-Risk Moment)
Most accidents occur when adding solvent to powder, causing aerosol "puff-back".

Weigh the powder into a pre-tared vial. Cap the vial before moving it from the balance.

Move vial to the center of the fume hood.

Add solvent (Water/Saline) slowly down the side of the vessel wall, not directly onto the

powder pile.

Vortexing: Ensure the cap is sealed tightly with Parafilm before vortexing to prevent aerosol

leakage.

Phase 3: Waste & Disposal
Hexamethonium is not standard organic waste.

Solid Waste: Contaminated weighing boats, gloves, and paper towels must go into a

Hazardous Solid Waste bin (often labeled "Toxic" or "Cytotoxic" depending on facility rules,

though it is not a cytotoxic drug, it is acutely toxic).

Liquid Waste: Collect in a dedicated container labeled "Aqueous Toxic - Hexamethonium".

Do not mix with oxidizers (e.g., Bleach/Nitric Acid) as quaternary ammonium compounds can

react or release fumes.

Decontamination: Wipe surfaces with 70% Ethanol or water. The compound is highly water-

soluble, so water is the best primary cleaning agent.
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Figure 2: Operational decision tree for handling and decontamination.

Part 6: Emergency Response
Inhalation: Move to fresh air immediately. If breathing is irregular, support ventilation. Alert

Medical: Mention "Ganglionic Blocker Exposure" (this guides them to look for

hypotension/ileus).

Skin Contact: Wash with soap and copious water for 15 minutes. Do not use solvent

(alcohol) on skin, as it may enhance absorption.
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Eye Contact: Flush for 15 minutes. Seek ophthalmological review.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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